Cas no 1544411-03-1 (5-fluoro-2-azabicyclo[2.2.1]heptane)

• Product Name: 5-fluoro-2-azabicyclo[2.2.1]heptane
• CAS No: 1544411-03-1
• MF: C₆H₁₀FN
• MW: 115.148705005646
• CID: 4609239
• PubChem ID: 71306277
• Update Time: 2025-05-25

5-fluoro-2-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-azabicyclo[2.2.1]heptane

• MDL： MFCD24495620
• Inchi： 1S/C6H10FN/c7-6-2-5-1-4(6)3-8-5/h4-6,8H,1-3H2
• InChI Key： OAJNJXJCKQKODM-UHFFFAOYSA-N
• SMILES： C12CC(C(F)C1)CN2

Computed Properties

• Exact Mass: 115.079727485g/mol
• Monoisotopic Mass: 115.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 5-fluoro-2-azabicyclo[2.2.1]heptane

5-Fluoro-2-Azabicyclo[2.2.1]Heptane: A Comprehensive Overview

The compound 5-fluoro-2-azabicyclo[2.2.1]heptane, identified by the CAS number CAS No. 1544411-03-1, is a bicyclic amine with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azabicyclic compounds, which are known for their rigid and stable structures, making them valuable in drug design and material science applications.

Recent studies have highlighted the potential of 5-fluoro-2-azabicyclo[2.2.1]heptane as a versatile building block in organic synthesis. Its structure, featuring a bicyclo[2.2.1] framework with a nitrogen atom at position 2 and a fluorine substituent at position 5, provides a platform for exploring various chemical transformations. Researchers have demonstrated its utility in constructing complex molecular architectures, particularly in the development of bioactive molecules.

The synthesis of CAS No. 1544411-03-1 involves advanced methodologies, including ring-closing metathesis and nucleophilic substitution reactions, which underscore its synthetic accessibility and scalability for large-scale production if required for industrial applications.

In terms of pharmacological applications, 5-fluoro-2-azabicyclo[2.2.1]heptane has shown promise as a lead compound in drug discovery programs targeting central nervous system disorders and cancer therapy due to its ability to modulate key biological pathways.

The incorporation of fluorine at position 5 introduces unique electronic and steric properties to the molecule, enhancing its binding affinity to target proteins while maintaining structural integrity under physiological conditions.

Moreover, computational studies have revealed that the bicyclic framework of this compound provides an ideal scaffold for further functionalization, enabling the design of derivatives with enhanced bioavailability and selectivity.

In conclusion, the compound CAS No. 1544411-03-1, or 5-fluoro-2-azabicyclo[2.2.1]heptane, represents a significant advancement in modern organic chemistry with broad implications for drug discovery and materials science.